Deoxyarbutin
Deoxyarbutin
DeoxyArbutin is a reversible tyrosinase inhibitor, inhibiting tyrosinase activity with IC50 of 50 nM.DeoxyArbutin demonstrates effective inhibition of mushroom tyrosinase in vitro with a Ki that is 10-fold lower that hydroquinone (HQ) and 350-fold lower than arbutin.DeoxyArbutin (3%) demonstrates rapid and sustained skin lightening that is completely reversible within 8 weeks after halt in topical application in a hairless, pigmented guinea pig model.
Brand Name:
Vulcanchem
CAS No.:
53936-56-4
VCID:
VC0000592
InChI:
InChI=1S/C11H14O3/c12-9-4-6-10(7-5-9)14-11-3-1-2-8-13-11/h4-7,11-12H,1-3,8H2
SMILES:
Molecular Formula:
C11H14O3
Molecular Weight:
194.23 g/mol
Deoxyarbutin
CAS No.: 53936-56-4
APIs
VCID: VC0000592
Molecular Formula: C11H14O3
Molecular Weight: 194.23 g/mol
| CAS No. | 53936-56-4 |
|---|---|
| Product Name | Deoxyarbutin |
| Molecular Formula | C11H14O3 |
| Molecular Weight | 194.23 g/mol |
| IUPAC Name | 4-(oxan-2-yloxy)phenol |
| Standard InChI | InChI=1S/C11H14O3/c12-9-4-6-10(7-5-9)14-11-3-1-2-8-13-11/h4-7,11-12H,1-3,8H2 |
| Standard InChIKey | GFBCWCDNXDKFRH-UHFFFAOYSA-N |
| Canonical SMILES | C1CCOC(C1)OC2=CC=C(C=C2)O |
| Appearance | Powder |
| Description | DeoxyArbutin is a reversible tyrosinase inhibitor, inhibiting tyrosinase activity with IC50 of 50 nM.DeoxyArbutin demonstrates effective inhibition of mushroom tyrosinase in vitro with a Ki that is 10-fold lower that hydroquinone (HQ) and 350-fold lower than arbutin.DeoxyArbutin (3%) demonstrates rapid and sustained skin lightening that is completely reversible within 8 weeks after halt in topical application in a hairless, pigmented guinea pig model. |
| Synonyms | deoxyarbutin |
| PubChem Compound | 11745519 |
| Last Modified | Nov 11 2021 |
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